Cas no 139191-68-7 (3-Pentanone, 1,5-bis(5-hydroxy-1H-benzimidazol-2-yl)-)
139191-68-7 structure
Product Name:3-Pentanone, 1,5-bis(5-hydroxy-1H-benzimidazol-2-yl)-
CAS No:139191-68-7
MF:C19H18N4O3
MW:350.371223926544
CID:1262965
PubChem ID:71342735
Update Time:2025-04-20
3-Pentanone, 1,5-bis(5-hydroxy-1H-benzimidazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentanone, 1,5-bis(5-hydroxy-1H-benzimidazol-2-yl)-
- 1,5-bis(6-hydroxy-1H-benzimidazol-2-yl)pentan-3-one
- 139191-68-7
- DTXSID20769460
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- Inchi: 1S/C19H18N4O3/c24-11(3-7-18-20-14-5-1-12(25)9-16(14)22-18)4-8-19-21-15-6-2-13(26)10-17(15)23-19/h1-2,5-6,9-10,25-26H,3-4,7-8H2,(H,20,22)(H,21,23)
- InChI Key: IGCIQDDYHLGDGD-UHFFFAOYSA-N
- SMILES: O=C(CCC1=NC2C=CC(=CC=2N1)O)CCC1=NC2C=CC(=CC=2N1)O
Computed Properties
- Exact Mass: 350.13804
- Monoisotopic Mass: 350.13789045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 114.89
3-Pentanone, 1,5-bis(5-hydroxy-1H-benzimidazol-2-yl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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